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Compound of Interest

Compound Name: L-369

Cat. No.: B15575614

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety protocols and logistical plans for L-369, also known as Ketamine Hydrochloride (CL-
369). Adherence to these guidelines is critical for personnel safety and regulatory compliance.

Quantitative Data Summary

A comprehensive understanding of the physical and toxicological properties of a substance is
the foundation of safe laboratory practices. The following table summarizes key quantitative
data for Ketamine Hydrochloride.

Property Value Reference
Molecular Formula C13H16CINO - HCI [11[2]
Molecular Weight 274.19 g/mol [1]

Melting Point 258-265 °C (496.4-509 °F) [11[2]
Appearance White crystalline solid [1112]
Solubility Soluble in water [1]

pH (aqueous solution) 35-55 [1]

Oral LD50 (Rat) 477 mg/kg [3]
Intraperitoneal LD50 (Rat) 224 mg/kg [3]
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Hazard Identification and Personal Protective
Equipment (PPE)

Ketamine Hydrochloride is classified as harmful if swallowed or inhaled and causes skin and
serious eye irritation.[3] It is also suspected of damaging fertility or the unborn child and may
cause damage to organs through prolonged or repeated exposure.[3][4] Therefore, appropriate
personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses with side shields or goggles are required.[5][6] A face shield
should be worn if there is a potential for splashes.[5]

o Skin Protection: A lab coat or work uniform is necessary.[5][6] Consider additional protective
garments like sleevelets or aprons for tasks with a higher risk of exposure.[5]

e Hand Protection: Chemical-resistant gloves (e.g., disposable nitrile, neoprene, or natural
rubber) are required.[6] Double gloving may be necessary for certain procedures.[5]

o Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient
or during tasks that may generate aerosols, a NIOSH/MSHA approved respirator should be
worn.[5]
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Hazard Assessment

Start: Handling L-369
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PPE selection workflow for handling L-369.
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Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.[7] Work in a designated area, preferably a
chemical fume hood, especially when handling the solid form or preparing solutions.[7]

¢ Weighing and Transfer: When weighing the solid material, do so in a fume hood or a
ventilated balance enclosure to minimize inhalation exposure. Use appropriate tools
(spatulas, etc.) to handle the compound and avoid creating dust.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Spill Management: In case of a spill, evacuate the area if necessary. For small spills, absorb
the material with an inert absorbent and place it in a sealed container for disposal.[5] Ensure
adequate ventilation. Do not allow the product to enter drains.[2]

e Hygiene: Always wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[7] Do not eat, drink, or smoke in the laboratory.[2]

Disposal Plan:

Ketamine is a DEA Schedule 1l controlled substance, and its disposal must be documented
and performed in compliance with all federal, state, and local regulations.[6][8]

» Render Non-Retrievable: Unused or expired ketamine must be rendered "non-retrievable."
This can be achieved by mixing it with an unappealing substance like coffee grounds or cat
litter in a sealed container.[1]

» Reverse Distributor: The preferred method for the disposal of controlled substances is
through a DEA-registered reverse distributor.[8][9] This requires specific paperwork,
including a DEA Form 41 for destruction, which the reverse distributor will typically handle.[8]

o Wastage: For residual amounts in syringes after a procedure ("wastage"), these should be
collected in a designated "slurry bottle" and documented on a controlled substance disposal
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form.[10]

o Empty Containers: Empty vials should have their labels removed or defaced and can then be
disposed of in the appropriate waste stream (e.g., red bag biohazardous waste).[9] The
disposal of the empty container must be recorded.[9]

o Prohibited Disposal: Do not flush ketamine down the sink or dispose of it in the regular trash
unless it has been rendered non-retrievable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling L-369
(Ketamine Hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575614#personal-protective-equipment-for-
handling-1-369]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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